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Compound of Interest

Compound Name: 3-butyl-1H-indene

Cat. No.: B15494309

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the melting and boiling points of 3-butyl-1H-indene. A
comprehensive search of available scientific databases did not yield specific experimental
values for the melting and boiling points of this compound. This lack of data highlights a
potential knowledge gap for this specific substituted indene.

However, for research and drug development professionals encountering a novel or
uncharacterized compound like 3-butyl-1H-indene, the determination of its fundamental
physicochemical properties, such as melting and boiling points, is a critical first step. These
properties are essential for confirming the identity and purity of a synthesized compound, as
well as for designing purification processes like distillation and crystallization.

This guide provides detailed, standard experimental protocols for the determination of melting
and boiling points of organic compounds, which can be applied to 3-butyl-1H-indene.

Data Presentation

As of the latest literature review, experimental data for the melting and boiling points of 3-butyl-
1H-indene are not available. For related compounds, the parent molecule, indene, has a
melting point of -1.8 °C and a boiling point of 181.6 °C. It is important to note that the addition
of a butyl group will significantly alter these properties.
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Experimental Protocols

The following are detailed methodologies for the experimental determination of the melting and
boiling points of an organic compound such as 3-butyl-1H-indene.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
presence of impurities typically depresses and broadens the melting point range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp, Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle (if the sample is not a fine powder)
Procedure (Capillary Method):

o Sample Preparation: Ensure the sample of 3-butyl-1H-indene is dry and finely powdered. If
necessary, gently crush the crystalline sample using a mortar and pestle.

o Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
pack a small amount of the compound into the tube. The sample column should be
approximately 2-3 mm in height.
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e Apparatus Setup:

o Mel-Temp Apparatus: Place the loaded capillary tube into the sample holder of the
apparatus. Insert a calibrated thermometer into the designated port.

o Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or a small
piece of tubing. The sample should be level with the thermometer bulb. Immerse the
assembly in the oil of the Thiele tube, ensuring the oil level is above the sample but below

the top of the capillary tube.
e Heating:

o Begin heating the apparatus. For an unknown compound, a rapid initial heating can be
performed to determine an approximate melting range.

o Allow the apparatus to cool, then repeat the measurement with a fresh sample. Heat
rapidly to about 15-20 °C below the approximate melting point.

o Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the

sample and the thermometer.
e Observation and Recording:
o Record the temperature at which the first drop of liquid appears (the onset of melting).
o Record the temperature at which the last crystal melts (the completion of melting).

o The recorded range is the melting point of the sample.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Apparatus:

e Small test tube or fusion tube
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Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating apparatus (e.g., oil bath, heating block, Thiele tube)

Rubber band or wire for attaching the tube to the thermometer

Procedure (Micro Boiling Point Method):

Sample Preparation: Place a small amount (approximately 0.5 mL) of liquid 3-butyl-1H-
indene into a small test tube or fusion tube.

o Capillary Inversion: Place a capillary tube, with its sealed end up, into the test tube
containing the liquid.

o Apparatus Setup: Attach the test tube to a thermometer using a rubber band or wire,
ensuring the sample is level with the thermometer bulb.

e Heating:

o Immerse the assembly in a heating bath (e.g., oil bath or Thiele tube).

o Heat the bath gradually. As the temperature rises, air trapped in the capillary tube will
expand and slowly bubble out.

e Observation and Recording:

o Continue heating until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube. This indicates that the vapor of the liquid has displaced all the air.

o Remove the heat source and allow the apparatus to cool slowly.

o Observe the point at which the bubbling stops and the liquid just begins to be drawn back
into the capillary tube. The temperature at this moment is the boiling point of the liquid at
the recorded atmospheric pressure.
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* Pressure Correction: For precise work, the observed boiling point should be corrected to
standard atmospheric pressure (760 mmHg).

Mandatory Visualization

The following diagram illustrates the logical workflow for the physicochemical characterization
of a novel compound like 3-butyl-1H-indene.
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Workflow for Physicochemical Characterization.

« To cite this document: BenchChem. [Physicochemical Properties of 3-butyl-1H-indene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15494309#3-butyl-1h-indene-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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